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Compound of Interest

Compound Name: Iodine azide

Cat. No.: B078893 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the chemical properties of iodine
azide, a highly reactive and explosive inorganic compound. Due to its hazardous nature, this

guide is intended for informational purposes for professionals with appropriate expertise in

handling energetic materials.

Chemical Identity and Formula
Iodine azide is an inter-pseudohalogen compound. Its chemical formula is presented in the

table below.

Compound Name Chemical Formula

Iodine Azide IN₃

The molecular structure consists of an iodine atom covalently bonded to an azide group (-N₃).

Molar Mass and Composition
The molar mass of iodine azide is a critical parameter for stoichiometric calculations in

synthetic chemistry. The table below details the molar mass of the compound and the

contribution of its constituent elements.[1][2][3][4]
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Component Symbol
Atomic Mass

( g/mol )

Number of

Atoms

Total Molar

Mass ( g/mol

)

Mass

Percentage

Iodine I 126.90447 1 126.90447 75.125%

Nitrogen N 14.0067 3 42.0201 24.875%

Iodine Azide IN₃ 168.925 100%

Note: Molar masses are based on standard atomic weights.

Synthesis Protocol Overview
Caution: Iodine azide is an explosive solid and should be handled with extreme care by trained

professionals in a controlled environment.

A common method for the preparation of iodine azide involves the reaction of silver azide with

elemental iodine.[1] This synthesis is typically performed in a non-aqueous solvent like

dichloromethane to prevent the decomposition of iodine azide by water.

The overall chemical reaction is as follows: AgN₃ + I₂ → IN₃ + AgI

A solution of iodine azide can be carefully evaporated to yield needle-shaped golden crystals.

[1] It can also be generated in situ for immediate use in subsequent reaction steps, which is a

safer approach to avoid isolating the explosive solid.[1]

Logical Relationship in Synthesis
The following diagram illustrates the relationship between reactants and products in the

synthesis of iodine azide.
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Caption: Synthesis of Iodine Azide from Reactants.

Applications in Organic Synthesis
Despite its instability, iodine azide serves as a valuable reagent in specialized organic

synthesis. It can add across alkene double bonds, providing a pathway for the synthesis of

aziridines and vinyl azides.[1] These reactions leverage the high energy content and reactivity

of the azide group.[1] Professionals considering its use must consult detailed and peer-

reviewed experimental literature and adhere to all safety protocols for handling explosive

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Overview of Iodine Azide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078893#iodine-azide-chemical-formula-and-molar-
mass]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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